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Compound of Interest

Compound Name: 2,4-Difluorobenzylamine

Cat. No.: B110887 Get Quote

This guide provides essential safety and logistical information for the proper disposal of 2,4-
Difluorobenzylamine (CAS No: 72235-52-0), a corrosive and combustible liquid commonly

used as an intermediate in pharmaceutical and agrochemical synthesis.[1][2] Adherence to

these procedures is critical for ensuring personnel safety and environmental protection.

Hazard Profile: 2,4-Difluorobenzylamine is classified as a corrosive substance that causes

severe skin burns and eye damage.[3][4][5] It may also be corrosive to metals.[3] As a

combustible liquid, it presents a fire hazard when exposed to heat or flame.[3][6] Therefore,

handling and disposal require stringent safety measures.

Key Chemical and Safety Data
The following table summarizes critical quantitative data for 2,4-Difluorobenzylamine,

essential for its safe handling and transportation for disposal.
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Property Value Source(s)

CAS Number 72235-52-0 [3][7]

UN Number 2735 [4][7]

Proper Shipping Name

AMINES, LIQUID,

CORROSIVE, N.O.S. (2,4-

Difluorobenzylamine)

[3][4][7]

Transport Hazard Class 8 (Corrosive) [7]

Packing Group III [4][7]

Flash Point 68 °C / 154.4 °F (closed cup) [4][7]

Density ~1.204 g/mL at 25 °C [7]

Bioaccumulation Low (LogKOW = 1.4701) [3]

Mobility in Soil Low (KOC = 1042) [3]

Detailed Disposal Protocol
This protocol outlines the step-by-step methodology for the safe management and disposal of

2,4-Difluorobenzylamine waste. This procedure applies to unused product, contaminated

materials, and residues.

Personal Protective Equipment (PPE) and Handling
1.1. Engineering Controls: All handling of 2,4-Difluorobenzylamine should occur within a

certified chemical fume hood to avoid inhalation of vapors.[1][4] Ensure an eyewash station

and safety shower are immediately accessible.[3] 1.2. Required PPE: Before handling the

chemical waste, don the following PPE:

Hand Protection: Chemical-resistant gloves (e.g., nitrile, neoprene). Inspect gloves for
integrity before use.[8]
Eye/Face Protection: Tightly fitting safety goggles in combination with a face shield.[8]
Skin and Body Protection: A lab coat or chemical-resistant apron. For larger quantities or spill
cleanup, full protective clothing is required.[3][4]
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Respiratory Protection: If working outside a fume hood is unavoidable, a NIOSH-approved
respirator is mandatory.[1][8]

Waste Segregation and Containment
2.1. Waste Identification: Clearly label the waste stream as "Hazardous Waste: 2,4-
Difluorobenzylamine, Corrosive, Liquid". 2.2. Incompatible Materials: Do not mix this waste

with strong oxidizing agents, strong acids, or acid chlorides.[1][4] Store waste containers away

from these materials.[3] 2.3. Waste Container:

Use a designated, leak-proof, and compatible container. Lined metal or plastic drums are
recommended.[9]
The container must be kept tightly closed except when adding waste.[1][4]
Ensure the container is properly labeled with its contents and associated hazards.

Spill Management and Neutralization
3.1. Immediate Actions: In case of a spill, evacuate non-essential personnel. Remove all

sources of ignition.[4][10] 3.2. Containment: Contain the spill using an inert absorbent material

such as sand, earth, vermiculite, or a universal binder.[3][4] Create a dike around the spill to

prevent it from spreading or entering drains.[3] 3.3. Neutralization (for residue treatment):

Caution: This step should only be performed by trained personnel for small residues, as the
reaction can be exothermic.
Slowly and carefully treat the amine waste with a suitable dilute acid (e.g., dilute sulfuric or
hydrochloric acid) to neutralize it.[3] Monitor the pH to ensure complete neutralization. 3.4.
Collection:
Once absorbed and/or neutralized, carefully shovel the material into the designated
hazardous waste container.[3][4]
Do not permit wash water from the cleanup process to enter drains or sewers.[3][8]

Final Disposal Procedure
4.1. Storage: Store the sealed waste container in a cool, dry, and well-ventilated area

designated for corrosive and combustible materials.[3][4] The storage area should be locked.[3]

[7] 4.2. Professional Disposal: The ultimate disposal of 2,4-Difluorobenzylamine waste must

be conducted through an approved and licensed hazardous waste disposal facility.[4][6]
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Consult your institution's Environmental Health & Safety (EHS) department or a local waste
management authority to arrange for pickup and disposal.[3]
Disposal methods may include incineration in a licensed apparatus (after mixing with a
combustible solvent) or burial in a specifically licensed landfill.[3] 4.3. Container
Decontamination: Empty containers are also considered hazardous waste until properly
decontaminated.[3] They should be managed through the same hazardous waste stream.

Disposal Workflow Visualization
The following diagram illustrates the logical workflow for the safe disposal of 2,4-
Difluorobenzylamine.
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1. Preparation & Assessment

2. Handling & Containment

3. Spill / Residue Management

4. Final Disposal

Assess Waste
(Identify 2,4-Difluorobenzylamine)

Review Safety Data Sheet (SDS)

Don Appropriate PPE
(Gloves, Goggles, Face Shield, Lab Coat)

Segregate from Incompatibles
(Acids, Oxidizers)

Transfer Waste to a Labeled,
Compatible Container

Keep Container Securely Sealed

Store Sealed Container in a Cool,
Dry, Ventilated, & Secure Area

Contain Spill with Inert
Absorbent Material

Collect Contaminated Material
into Waste Container

Cautiously Neutralize Residue
with Dilute Acid (Trained Personnel Only)

Arrange Pickup by Licensed
Hazardous Waste Contractor

Document Waste Transfer

Click to download full resolution via product page

Caption: Workflow for the safe disposal of 2,4-Difluorobenzylamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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